4-chloro-N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)benzamide

• IUPAC Name: 4-chloro-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C18H16ClNO3S/c1-13-2-8-16(9-3-13)20(17-10-11-24(22,23)12-17)18(21)14-4-6-15(19)7-5-14/h2-11,17H,12H2,1H3
• InChI Key: PMHHBYLXICDSOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClNO3S
• Molecular Weight: 361.8 g/mol
• CAS RN: 301676-12-0

Description

4-chloro-N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties that make it an ideal candidate for use in various laboratory experiments.

Scientific Research Applications

Structural Analysis and Molecular Interaction

• The molecular structure of compounds similar to "4-chloro-N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-methylphenyl)benzamide" has been studied for understanding the bond parameters and dihedral angles in related benzene and methylphenyl rings, which are essential for pharmaceutical applications (Gowda et al., 2007).

Synthesis and Applications in Anticancer Research

• Derivatives of similar compounds have been synthesized and evaluated for their pro-apoptotic activity, demonstrating significant growth inhibition in melanoma cell lines, highlighting their potential in anticancer research (Yılmaz et al., 2015).

Anti-inflammatory and Antimicrobial Applications

• Certain derivatives have shown promising results in anti-inflammatory activities and their comparison with non-steroidal anti-inflammatory drugs provides insights into their potential therapeutic applications (Kalsi et al., 1990).
• Synthesized derivatives have also demonstrated significant antimicrobial activities, making them a potential candidate for developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Study of Molecular Packing and Weak Interactions

• Research on halogen-substituted benzanilides, closely related to the compound , helps in understanding the crystal packing and weak interactions involving halogens, crucial for designing drugs with desired properties (Chopra & Row, 2005).